![molecular formula C26H23F6N3S B2909874 4-benzhydryl-N-[3,5-bis(trifluoromethyl)phenyl]piperazine-1-carbothioamide CAS No. 1024210-12-5](/img/structure/B2909874.png)
4-benzhydryl-N-[3,5-bis(trifluoromethyl)phenyl]piperazine-1-carbothioamide
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Overview
Description
Scientific Research Applications
Antibacterial Applications
The compound, particularly its derivatives, has shown potential in inhibiting the growth of drug-resistant bacteria . For instance, 3,5-Bis(trifluoromethyl)phenyl-substituted pyrazole derivatives have been synthesized and studied for their antimicrobial properties. Most of these synthesized compounds have shown potent growth inhibition of planktonic Gram-positive bacteria .
Pharmaceutical Synthesis
Optically active isomers of 3,5-bis(trifluoromethyl)phenyl ethanol (3,5-BTPE), which can be derived from the compound, have been used in pharmaceutical synthesis . For example, ®-[3,5-bis(trifluoromethyl)phenyl]ethanol (®-3,5-BTPE) has been used for compounding the NK1 antagonists .
Lipid-Lowering Agent Synthesis
(S)-3,5-BTPE, another isomer of 3,5-BTPE, is a crucial intermediate of a lipid-lowering agent .
Asymmetric Reduction
The compound can be used in asymmetric reduction, a direct and vital approach to acquiring enantiomerically enriched alcohols in chemical catalysis or biocatalysis .
Mechanism of Action
Target of Action
The primary targets of the compound “4-Benzhydryl-N-[3,5-bis(trifluoromethyl)phenyl]piperazine-1-carbothioamide” are currently unknown. The compound is part of a collection of rare and unique chemicals provided for early discovery researchers
Mode of Action
It contains a (thio)urea derivative, which is known to activate substrates and subsequently stabilize partially developing negative charges (eg, oxyanions) in the transition states employing explicit double hydrogen bonding . This suggests that the compound might interact with its targets in a similar manner.
Biochemical Pathways
Given the presence of the (thio)urea motif, it could potentially influence pathways where (thio)urea-based catalysts are involved . These catalysts are known to promote various organic transformations .
properties
IUPAC Name |
4-benzhydryl-N-[3,5-bis(trifluoromethyl)phenyl]piperazine-1-carbothioamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H23F6N3S/c27-25(28,29)20-15-21(26(30,31)32)17-22(16-20)33-24(36)35-13-11-34(12-14-35)23(18-7-3-1-4-8-18)19-9-5-2-6-10-19/h1-10,15-17,23H,11-14H2,(H,33,36) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FPUWRZVXZZTLJU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C(C2=CC=CC=C2)C3=CC=CC=C3)C(=S)NC4=CC(=CC(=C4)C(F)(F)F)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H23F6N3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
523.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-benzhydryl-N-[3,5-bis(trifluoromethyl)phenyl]piperazine-1-carbothioamide |
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